Cas no 799-13-3 (4-tert-butyl-2-[(5-tert-butyl-2-hydroxyphenyl)methyl]phenol)

• Product Name: 4-tert-butyl-2-[(5-tert-butyl-2-hydroxyphenyl)methyl]phenol
• CAS No: 799-13-3
• MF: C₂₁H₂₈O₂
• MW: 312.445826530457
• CID: 1799077
• PubChem ID: 241060
• Update Time: 2025-04-21

4-tert-butyl-2-[(5-tert-butyl-2-hydroxyphenyl)methyl]phenol Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-2-[(5-tert-butyl-2-hydroxyphenyl)methyl]phenol
• 2,2'-METHANEDIYLBIS(4-TERT-BUTYLPHENOL)
• AC1L66JA
• 4,4'-di-tert-butyl-2,2'-methanediyldiphenol
• AG-K-20750
• CHEMBL481993
• 4,4'-di-tert-butyl-2,2'-dihydroxybiphenyl
• Bis-(6-hydroxy-3-tert.-butyl-phenyl)-methan
• bis(5-tert-butyl-2-hydroxyphenyl)methane
• CTK5E7240
• NSC48161
• 4,4'-di-tert-butyl-2,2'-methanediyl-di-phenol
• SureCN51058
• 4,4'-Di-tert-butyl-2,2'-methandiyl-di-phenol
• 799-13-3
• SCHEMBL51058
• NSC-48161
• BDBM34131
• 2,2'-methylenebis(4-t-butylphenol)
• 2,2-methanediylbis(4-tert-butylphenol), 5a
• 2,2'-Dihydroxy-5,5'-ditert.-butyl-diphenylmethan
• DTXSID60286883

• Inchi： 1S/C21H28O2/c1-20(2,3)16-7-9-18(22)14(12-16)11-15-13-17(21(4,5)6)8-10-19(15)23/h7-10,12-13,22-23H,11H2,1-6H3
• InChI Key： RXAGDDKHRDAVLM-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1CC1=C(C=CC(=C1)C(C)(C)C)O)C(C)(C)C

Computed Properties

• Exact Mass: 312.20904
• Monoisotopic Mass: 312.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46
• LogP: 5.28360